Cas no 18222-17-8 (3-Methyl-5-nitroisoquinoline)

3-Methyl-5-nitroisoquinoline Properties

Names and Identifiers

• 3-Methyl-5-nitroisoquinoline
• 3-Methyl-5-nitro-isochinolin
• 3-methyl-5-nitro-isoquinoline
• 5-Nitro-3-methyl-isochinolin
• Isoquinoline,3-methyl-5-nitro
• EN300-115241
• NSC-121332
• MFCD11110422
• 18222-17-8
• AMY28882
• NSC121332
• Isoquinoline, 3-methyl-5-nitro-
• DTXSID00298187
• Z1198313804
• CS-0130020
• D94565
• AKOS006307434
• ACENGYNMIBHPKD-UHFFFAOYSA-N
• SCHEMBL1348958
• +Expand

• MDL： MFCD11110422
• InChIKey： ACENGYNMIBHPKD-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H8N2O2/c1-7-5-9-8(6-11-7)3-2-4-10(9)12(13)14/h2-6H,1H3
• SMILES： O=[N+](C1=CC=CC2=C1C=C(C)N=C2)[O-]

Computed Properties

• Exact Mass: 188.05900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 188.059
• Heavy Atom Count: 14
• Complexity: 227
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 58.7A^2

Experimental Properties

• LogP: 2.97460
• PSA: 58.71000
• Refractive Index: 1.661
• Boiling Point: 340.6°C at 760 mmHg
• Flash Point: 159.8°C
• Density: 1.298

3-Methyl-5-nitroisoquinoline Security Information

• Storage Condition：Sealed in dry,2-8°C

3-Methyl-5-nitroisoquinoline Customs Data

• HS CODE：2933499090
• Customs Data：

  China Customs Code:

  2933499090

  Overview:

  2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%